4,6-dichloro-N-(2-(piperidin-1-yl)ethyl)-1,3,5-triazin-2-amine
Cat. No. B8415397
M. Wt: 276.16 g/mol
InChI Key: ZLPWBJHMXVSTMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08921361B2
Procedure details
Following the general procedure A, 2,4,6-trichloro-1,3,5-triazine was coupled with 1-(2-Aminoethyl)piperidine with reaction time of 2 h. Purification by column chromatography gave the title compound.
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:7]=[C:6]([Cl:8])[N:5]=[C:4]([Cl:9])[N:3]=1.[NH2:10][CH2:11][CH2:12][N:13]1[CH2:18][CH2:17][CH2:16][CH2:15][CH2:14]1>>[Cl:9][C:4]1[N:5]=[C:6]([Cl:8])[N:7]=[C:2]([NH:10][CH2:11][CH2:12][N:13]2[CH2:18][CH2:17][CH2:16][CH2:15][CH2:14]2)[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC(=NC(=N1)Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCCN1CCCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Purification by column chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=NC(=NC(=N1)Cl)NCCN1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
